Cas no 1352717-91-9 (8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one)

• Product Name: 8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one
• CAS No: 1352717-91-9
• MF: C₉H₆BrFN₂O
• MW: 257.059144496918
• MDL: MFCD27996279
• CID: 1094407
• PubChem ID: 135742242
• Update Time: 2025-11-01

8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one
• 8-bromo-6-fluoro-2-methyl-1H-quinazolin-4-one
• FCH2518253
• AK149331
• AX8286611
• 8-bromo-6-fluoro-2-methyl-3,4-dihydroquinazolin-4-one
• MFCD27996279
• DTXSID601252692
• DB-170525
• CEC71791
• 8-BROMO-6-FLUORO-2-METHYL-3H-QUINAZOLIN-4-ONE
• AKOS022189043
• CS-0152761
• 1352717-91-9
• BS-15228
• C72400
• 8-Bromo-6-fluoro-2-methyl-4(3H)-quinazolinone

• MDL： MFCD27996279
• Inchi： 1S/C9H6BrFN2O/c1-4-12-8-6(9(14)13-4)2-5(11)3-7(8)10/h2-3H,1H3,(H,12,13,14)
• InChI Key： JAUJGOMEEXESRV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(NC(C)=NC=21)=O)F

Computed Properties

• Exact Mass: 255.96475g/mol
• Monoisotopic Mass: 255.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1.5

Additional information on 8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one

Comprehensive Overview of 8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one (CAS No. 1352717-91-9)

8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one (CAS No. 1352717-91-9) is a specialized quinazolinone derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the quinazolin-4(3H)-one family, which is known for its diverse biological activities. The presence of bromo and fluoro substituents at the 8th and 6th positions, respectively, along with a methyl group at the 2nd position, contributes to its distinct chemical reactivity and potential applications.

In recent years, the demand for 8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one has increased, particularly in the field of drug discovery and medicinal chemistry. Researchers are exploring its potential as a kinase inhibitor or intermediate in the synthesis of more complex molecules. The compound's CAS No. 1352717-91-9 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one typically involves multi-step organic reactions, including halogenation and cyclization processes. Its molecular weight and solubility properties make it suitable for various in vitro and in vivo studies. Notably, the fluoro substituent enhances its metabolic stability, a feature highly sought after in pharmaceutical development.

From an SEO perspective, users often search for terms like "8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one synthesis," "CAS 1352717-91-9 suppliers," and "quinazolinone derivatives applications." These queries highlight the compound's commercial and academic value. Additionally, its potential role in cancer research and neurodegenerative diseases aligns with trending topics in biomedical research.

The physicochemical properties of 8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one, such as its melting point and spectral data (NMR, MS), are critical for quality control in chemical manufacturing. Its stability under various conditions makes it a reliable candidate for scale-up production. Furthermore, the compound's patent landscape reveals its inclusion in several intellectual property filings, underscoring its industrial importance.

In conclusion, 8-Bromo-6-fluoro-2-methylquinazolin-4(3H)-one (CAS No. 1352717-91-9) represents a versatile building block in modern organic synthesis. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research. As interest in targeted therapies and small-molecule drugs grows, this compound is poised to play a pivotal role in advancing scientific innovation.